1-(4-fluorobenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[(4-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H18F2N2/c18-15-7-5-14(6-8-15)13-20-9-11-21(12-10-20)17-4-2-1-3-16(17)19/h1-8H,9-13H2
• InChI Key: QQPLTCBYIBQUDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C3=CC=CC=C3F
• Molecular Formula: C17H18F2N2
• Molecular Weight: 288.33 g/mol

Description

1-(4-fluorobenzyl)-4-(2-fluorophenyl)piperazine is a chemical compound that has attracted attention in medicinal chemistry for its potential therapeutic applications. Its structural features and chemical properties make it a candidate for further investigation in the development of new pharmaceuticals.

Synthesis Analysis

The synthesis of this compound derivatives often involves multi-step reactions, including condensation and reductive amination processes. For instance, studies have described the synthesis of benzylpiperazine derivatives related to cerebral vasodilators, confirming their structures through synthesis of authentic compounds (Ohtaka et al., 1989).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods like NMR and IR spectroscopy are commonly employed to characterize the molecular structure of this compound derivatives. These techniques confirm the compound's structure and provide insights into its stereochemistry and conformational preferences (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of this compound includes its ability to undergo various chemical transformations, such as N-alkylation, and to form complexes with different metals. These reactions are essential for the further functionalization of the molecule and the exploration of its chemical properties (Kawashima et al., 1991).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in different environments and its suitability for pharmaceutical formulations. Crystallographic studies provide detailed information about the compound's geometry and intermolecular interactions, contributing to the knowledge of its solid-state properties (Zhang et al., 2011).

Chemical Properties Analysis

Investigations into the chemical properties of this compound focus on its reactivity, stability, and interactions with biological targets. These studies are fundamental for the design of molecules with desired therapeutic effects and minimal toxicity. The compound's ability to interact with various receptors and enzymes, its metabolic pathways, and its potential as a ligand for imaging σ1 receptors in the brain have been explored (He et al., 2017).